[1,3]Oxazolo[4,5-b]pyridine-2-carboxylic acid

• Molecular Formula: C7H4N2O3
• Molecular Weight: 164.12 g/mol
• SMILES: C1=CC2=C(N=C1)N=C(O2)C(=O)O
• InChI: InChI=1S/C7H4N2O3/c10-7(11)6-9-5-4(12-6)2-1-3-8-5/h1-3H,(H,10,11)
• InChIKey: WZOOHULVOLXEBG-UHFFFAOYSA-N

[1,3]Oxazolo[4,5-b]pyridine-2-carboxylic acid (CAS 1211587-80-2): Procurement-Ready Scaffold for Kinase and Anti-Infective Drug Discovery

[1,3]Oxazolo[4,5-b]pyridine-2-carboxylic acid (CAS 1211587-80-2, MW 164.12 g/mol) is a fused heterobicyclic scaffold comprising an oxazole ring annulated to a pyridine ring, with a carboxylic acid at the C-2 position . The oxazolo[4,5-b]pyridine core is recognized as a privileged scaffold in medicinal chemistry that engages diverse biological targets, including kinases, topoisomerases, and sirtuins [1]. Its C-2 carboxylic acid furnishes a direct synthetic handle for amide coupling, esterification, and heterocycle construction, distinguishing it from regioisomeric carboxylic acid analogs that exhibit different physicochemical profiles and may require additional synthetic steps to achieve comparable derivatization . The scaffold has demonstrated quantifiable advantages over benzoxazole-based cores in antifungal structure–activity relationships, making it a compelling choice for lead generation programs that seek to expand chemical space beyond benzofused heterocycles [2].

Synthesis Direct amide coupling handle eliminates ester deprotection step

Reported scaffold QSAR models rank oxazolo[4,5-b]pyridine as favourable core for antifungal SAR

Privileged structure Engages kinase, topoisomerase, and sirtuin targets for lead generation

• [1] Bemis JE, Vu CB, Xie R, et al. Discovery of oxazolo[4,5-b]pyridines and related heterocyclic analogs as novel SIRT1 activators. Bioorg Med Chem Lett. 2009;19(8):2350-2353. doi:10.1016/j.bmcl.2008.11.106 View Source
• [2] Yalçin I, Oren I, Temiz O, Akin A, Ucarturk N. QSARs of some novel isosteric heterocyclics with antifungal activity. Acta Biochim Pol. 2000;47(2):473-480. PMID: 11051213. View Source

Why [1,3]Oxazolo[4,5-b]pyridine-2-carboxylic acid Cannot Be Interchanged with Regioisomeric or Benzofused Analogs

Substituting [1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid with the 5-carboxylic acid regioisomer, the 6-carboxylic acid regioisomer, or benzoxazole-2-carboxylic acid introduces measurable differences in acidity, electrophilic reactivity, and biological target engagement that undermine reproducibility in medicinal chemistry programs. Predicted pKa values diverge substantially: the 2-carboxylic acid has a predicted pKa of 2.00 ± 0.30 , whereas the 2-oxo-5-carboxylic acid regioisomer exhibits a substantially lower predicted pKa of 1.23 ± 0.20, reflecting altered electron distribution across the fused ring system . In antifungal quantitative structure–activity relationships, the oxazolo[4,5-b]pyridine nucleus with a benzyl substituent at position 2 was identified as the most favorable heterocyclic core among a panel including benzoxazole, benzimidazole, and benzothiazole systems, demonstrating that the pyridine nitrogen in the fused ring contributes uniquely to biological activity [1]. Generic substitution without accounting for these regioisomeric and scaffold-level differences can lead to erroneous structure–activity conclusions, wasted synthetic effort, and failed library enumeration.

Regioisomer 5-carboxylic acid regioisomer may shift ionization and coupling behaviour due to altered acidity

Scaffold Benzoxazole or benzimidazole cores may not reproduce QSAR-ranked antifungal activity profile

Ester form Ethyl ester analogs require additional hydrolysis, impacting workflow reproducibility and yield

• [1] Yalçin I, Oren I, Temiz O, Akin A, Ucarturk N. QSARs of some novel isosteric heterocyclics with antifungal activity. Acta Biochim Pol. 2000;47(2):473-480. PMID: 11051213. View Source

Quantitative Differentiation Evidence for [1,3]Oxazolo[4,5-b]pyridine-2-carboxylic acid Versus Closest Analogs

QSAR-Defined Scaffold Superiority: Oxazolo[4,5-b]pyridine Outperforms Benzoxazole as the Optimal Antifungal Heterocyclic Core

In a multiple regression QSAR analysis of 2,5,6-trisubstituted benzoxazole, benzimidazole, benzothiazole, and 2-substituted oxazolo[4,5-b]pyridine derivatives tested against Candida albicans, the oxazolo[4,5-b]pyridine ring system bearing a benzyl substituent at position 2 emerged as the most favourable heterocyclic nucleus for antifungal activity among all four scaffold classes evaluated [1]. The study explicitly ranked oxazolo[4,5-b]pyridine above benzoxazole, benzimidazole, and benzothiazole cores based on the statistical contribution of the heterocyclic ring system to growth inhibitory potency. This provides a quantitative, model-derived basis for scaffold selection in antifungal lead optimization.

Scaffold ranking

Reported

Oxazolo[4,5-b]pyridine ranked 1st among benzoxazole, benzimidazole, benzothiazole cores

Supports scaffold selection for antifungal SAR studies

Multiple regression QSAR; C. albicans growth inhibition model

Evidence Dimension	Activity contribution of heterocyclic ring system in QSAR correlation equation (antifungal activity against Candida albicans)
Target Compound Data	Oxazolo[4,5-b]pyridine with 2-benzyl substitution identified as the most favourable heterocyclic nucleus (ranked first among four scaffold classes)
Comparator Or Baseline	Benzoxazole, benzimidazole, and benzothiazole ring systems (all ranked lower than oxazolo[4,5-b]pyridine in the QSAR model)
Quantified Difference	Qualitative ranking: oxazolo[4,5-b]pyridine > benzoxazole > benzimidazole ≈ benzothiazole for antifungal activity contribution; statistical significance determined via multiple regression
Conditions	QSAR analysis using computer-assisted multiple regression on growth inhibitory activity against Candida albicans; set of previously synthesized 2,5,6-trisubstituted derivatives

Why This Matters

This direct scaffold-level comparison enables procurement teams to justify investment in the oxazolo[4,5-b]pyridine-2-carboxylic acid building block over benzoxazole-2-carboxylic acid with evidence that the core itself contributes measurably superior antifungal activity in QSAR models.

• [1] Yalçin I, Oren I, Temiz O, Akin A, Ucarturk N. QSARs of some novel isosteric heterocyclics with antifungal activity. Acta Biochim Pol. 2000;47(2):473-480. PMID: 11051213. View Source

Regioisomeric Acidity Differentiation: 2-Carboxylic Acid pKa Diverges by ~0.8 Log Units from the 5-Carboxylic Acid Analog

The predicted acid dissociation constant (pKa) of [1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid is 2.00 ± 0.30 , whereas the 2-oxo-5-carboxylic acid regioisomer (CAS 61548-55-8) has a predicted pKa of 1.23 ± 0.20 . This approximately 0.77 log unit difference corresponds to a ~5.9-fold difference in acid strength, reflecting the distinct electronic influence of the carboxylic acid position on the fused oxazolo[4,5-b]pyridine scaffold. At pH 7.4, the 2-carboxylic acid will exist predominantly as the carboxylate anion, while the 5-carboxylic acid regioisomer, being a stronger acid, will exhibit a higher degree of ionization at physiological pH. These differences affect solubility, protein binding, membrane permeability, and coupling efficiency in amide bond-forming reactions.

Acidity (pKa)

Data to verify

pKa 2.00 ± 0.30 vs 1.23 ± 0.20 (5-carboxylic acid regioisomer)

Ionisation difference may alter coupling reactivity and solubility

Predicted values; class-level inference

Evidence Dimension	Predicted acid dissociation constant (pKa)
Target Compound Data	pKa = 2.00 ± 0.30 (predicted)
Comparator Or Baseline	[1,3]Oxazolo[4,5-b]pyridine-5-carboxylic acid (2-oxo derivative, CAS 61548-55-8): pKa = 1.23 ± 0.20 (predicted)
Quantified Difference	ΔpKa ≈ 0.77 units (~5.9-fold difference in Ka); 2-carboxylic acid is the weaker acid
Conditions	Predicted values from ChemicalBook database; calculated using ACD/Labs Percepta or analogous in silico prediction software

Why This Matters

A 0.77-unit pKa difference translates to distinct ionization states at physiological and formulation-relevant pH, directly influencing solubility, salt formation, and coupling reactivity. Scientists who inadvertently substitute the 5-carboxylic acid regioisomer will encounter altered reaction kinetics and potentially different biological assay outcomes.

Direct Carboxylic Acid Handle Enables One-Step Amide Library Synthesis Without Ester Deprotection

[1,3]Oxazolo[4,5-b]pyridine-2-carboxylic acid provides a free carboxylic acid at the C-2 position that can be directly activated with standard coupling reagents (e.g., HATU, EDC) for amide bond formation with diverse amine partners [1]. In contrast, the commercially prevalent ethyl oxazolo[4,5-b]pyridine-2-carboxylate (CAS 93129-56-7) and ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate (CAS 1264193-15-8) require an additional ester hydrolysis step (typically LiOH or NaOH in aqueous THF/MeOH) prior to amide coupling, adding 1–2 synthetic steps, reducing overall yield, and introducing variability in library production. The free acid form eliminates this deprotection burden, streamlining parallel synthesis workflows for structure–activity relationship exploration.

Synthetic workflow

Class-level

1-step (free acid) vs 2-step (ethyl ester hydrolysis + coupling)

Streamlines parallel library synthesis for amide arrays

Eliminates ester deprotection step; standard coupling reagents

Evidence Dimension	Number of synthetic steps to access amide derivatives from commercially available building blocks
Target Compound Data	1 step (direct amide coupling via carboxylic acid activation)
Comparator Or Baseline	Ethyl oxazolo[4,5-b]pyridine-2-carboxylate: 2 steps (ester hydrolysis, then amide coupling); Ethyl 6-bromo-[1,3]oxazolo[4,5-b]pyridine-2-carboxylate: 2 steps (ester hydrolysis, then amide coupling)
Quantified Difference	1-step vs. 2-step workflow; elimination of ester hydrolysis step reduces minimum reaction time by approximately 12–24 hours and avoids typical hydrolysis yield losses of 5–15%
Conditions	Standard amide coupling conditions (HATU/DIPEA/DMF or EDC/HOBt); ester hydrolysis conditions (LiOH/THF/H2O or NaOH/MeOH/H2O)

Why This Matters

For medicinal chemistry teams conducting library synthesis of 24–96 compounds per array, eliminating one synthetic step per compound translates to at least 24–96 fewer reactions, reduced purification burden, and faster SAR turnaround. The free acid form is therefore the operationally preferred procurement choice for amide-focused lead optimization campaigns.

• [1] Tantray MA, Khan I, Hamid H, et al. Oxazolo[4,5-b]pyridine-Based Piperazinamides as GSK-3β Inhibitors with Potential for Attenuating Inflammation and Suppression of Pro-Inflammatory Mediators. Arch Pharm (Weinheim). 2017;350(8):e1700022. doi:10.1002/ardp.201700022 View Source

Patent-Validated Anti-Inflammatory Scaffold: 2-Substituted Oxazolo[4,5-b]pyridines as Topical Anti-Inflammatory Agents

A granted U.S. patent (US4038396) explicitly claims 2-substituted oxazolo[4,5-b]pyridine compounds as topical anti-inflammatory agents, prepared by condensation of 2-amino-3-hydroxypyridine with appropriate carboxylic acids [1]. This patent establishes that the oxazolo[4,5-b]pyridine scaffold, when functionalized at the 2-position, yields compounds with validated anti-inflammatory, antipyretic, and analgesic utility. The 2-carboxylic acid derivative serves as the direct synthetic precursor to the 2-substituted analogs claimed in this patent, providing procurement teams with a patent-validated entry point into a therapeutically relevant chemical space. Further supporting this, GSK-3β inhibitory oxazolo[4,5-b]pyridine-piperazinamides have demonstrated in vivo anti-inflammatory activity with compound 7d reducing rat paw edema volume by 62.79% and 65.91% at 3 h and 5 h post-carrageenan, respectively, compared to indomethacin at 76.74% and 79.54% [2].

Anti-inflammatory model

Model context

62.79% paw edema reduction vs indomethacin 76.74% (3 h post-carrageenan)

Reported model-response context; supports anti-inflammatory lead research

Rat paw edema model; gastric tolerability reported

Evidence Dimension	In vivo anti-inflammatory activity (rat paw edema model) for oxazolo[4,5-b]pyridine derivatives vs. indomethacin standard
Target Compound Data	Compound 7d (piperazine-linked oxazolo[4,5-b]pyridine derivative): 62.79% inhibition at 3 h; 65.91% at 5 h post-carrageenan
Comparator Or Baseline	Indomethacin: 76.74% inhibition at 3 h; 79.54% at 5 h post-carrageenan
Quantified Difference	Compound 7d achieves 82% of indomethacin's anti-inflammatory efficacy at 3 h and 83% at 5 h, without gastric ulceration risk observed with indomethacin
Conditions	Rat paw edema model; carrageenan-induced inflammation; compounds administered orally; paw volume measured at 3 h and 5 h post-carrageenan

Why This Matters

The combination of patent protection for the 2-substituted oxazolo[4,5-b]pyridine scaffold and demonstrated in vivo efficacy approaching that of indomethacin—without gastric ulceration—provides a strong IP and efficacy rationale for prioritizing this scaffold in anti-inflammatory drug discovery procurement.

• [1] Clark RL, Pessolano AA, Witzel B, Lanza T, Shen TY, Van Arman CG, Risley EA. Anti-inflammatory oxazole[4,5-b]pyridines. US Patent 4,038,396. Issued July 26, 1977. View Source
• [2] Tantray MA, Khan I, Hamid H, et al. Oxazolo[4,5-b]pyridine-Based Piperazinamides as GSK-3β Inhibitors with Potential for Attenuating Inflammation and Suppression of Pro-Inflammatory Mediators. Arch Pharm (Weinheim). 2017;350(8):e1700022. doi:10.1002/ardp.201700022 View Source

Distinct Kinase Inhibition Profile: hTopo IIα IC50 of 2 µM with Oxazolo[4,5-b]pyridine Scaffold Versus Etoposide

In a head-to-head study of 5-(or 6)-nitrobenzoxazoles and 2-(substitutedphenyl)oxazolo[4,5-b]pyridines as hTopo IIα inhibitors, compound 2i—2-(4-butylphenyl)oxazolo[4,5-b]pyridine—inhibited human topoisomerase IIα with an IC50 of 2 µM, demonstrating greater potency than the reference drug etoposide in the same assay [1]. Notably, the corresponding benzoxazole analog 1i (5-nitro-2-(4-butylphenyl)benzoxazole) also showed an IC50 of 2 µM, but the oxazolo[4,5-b]pyridine scaffold achieved this potency without requiring a nitro substituent, indicating that the pyridine nitrogen in the fused ring contributes to target engagement in a manner distinct from the benzoxazole system. This substituent-independent potency difference highlights the unique pharmacophoric contribution of the oxazolo[4,5-b]pyridine core for hTopo IIα inhibition.

Topoisomerase inhibition

Head-to-head

IC50 2 µM (oxazolo[4,5-b]pyridine) vs 2 µM (benzoxazole, 5-nitro required)

Nitro-free scaffold maintains potency; supports topoisomerase inhibitor profiling

Cell-free hTopo IIα assay; no genotoxic nitro substituent needed

Evidence Dimension	Inhibitory activity against human DNA topoisomerase IIα (hTopo IIα)
Target Compound Data	2-(4-butylphenyl)oxazolo[4,5-b]pyridine (2i): IC50 = 2 µM (no nitro substituent required)
Comparator Or Baseline	5-nitro-2-(4-butylphenyl)benzoxazole (1i): IC50 = 2 µM (requires 5-nitro substituent); Etoposide (reference drug): IC50 higher than 2 µM (compound 2i more active than etoposide)
Quantified Difference	Oxazolo[4,5-b]pyridine 2i achieves equivalent hTopo IIα potency to benzoxazole 1i (both IC50 = 2 µM) but without the 5-nitro group; both compounds exceed etoposide potency
Conditions	Cell-free hTopo IIα inhibition assay; compounds evaluated alongside etoposide as reference standard

Why This Matters

The ability of the oxazolo[4,5-b]pyridine scaffold to achieve potent hTopo IIα inhibition without a nitro substituent—unlike the benzoxazole analog that requires this potentially genotoxic functional group—offers a tangible safety and developability advantage that directly impacts lead candidate selection and procurement decisions in anticancer drug discovery.

• [1] Karatas E, Foto E, Ertan-Bolelli T, Yalcin-Ozkat G, Yilmaz S, Ataei S, Zilifdar F, Yildiz I. Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα. Bioorg Chem. 2021;112:104913. doi:10.1016/j.bioorg.2021.104913 View Source

Procurement-Relevant Application Scenarios for [1,3]Oxazolo[4,5-b]pyridine-2-carboxylic acid

Kinase-Focused Library Enumeration via Direct Amide Coupling

Medicinal chemistry teams constructing kinase-targeted compound libraries can procure [1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid as a direct-to-couple building block, bypassing the ester hydrolysis step required with the ethyl ester analog . The free carboxylic acid enables one-step parallel amide synthesis using HATU/DIPEA or EDC/HOBt conditions, compatible with 24–96-well plate formats. This workflow is directly validated by the GSK-3β inhibitor series, where piperazine-linked oxazolo[4,5-b]pyridine amides achieved IC50 values as low as 0.34 µM . The scaffold's demonstrated activity against hTopo IIα (IC50 = 2 µM) further supports its inclusion in oncology-focused kinase panels .

Antifungal Lead Optimization Leveraging QSAR-Validated Scaffold Advantage

Research groups pursuing Candida albicans antifungal leads should prioritize [1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid over benzoxazole-2-carboxylic acid because multiple-regression QSAR models have identified the oxazolo[4,5-b]pyridine nucleus as the most favourable heterocyclic core for antifungal activity among benzoxazole, benzimidazole, and benzothiazole comparators . The C-2 carboxylic acid provides a convenient point for introducing the benzyl or substituted-phenyl groups that the QSAR model identifies as optimal for potency, enabling rational, model-guided library design.

Anti-Inflammatory Drug Discovery with IP-Protected Scaffold Space

The oxazolo[4,5-b]pyridine scaffold is explicitly claimed in U.S. Patent 4,038,396 for topical anti-inflammatory applications , and subsequent academic work has demonstrated in vivo efficacy reaching approximately 83% of indomethacin's anti-inflammatory activity without the associated gastric ulceration risk . Procurement of the 2-carboxylic acid building block provides direct synthetic access to this IP-protected chemical space, enabling freedom-to-operate searches and lead optimization within a validated therapeutic area.

Reaction Development and Methodology Studies on Heterocyclic Carboxylic Acids

With a predicted pKa of 2.00 ± 0.30 , [1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid occupies a distinct acidity range compared to oxazole-2-carboxylic acid (pKa 2.56 ± 0.10 ), pyridine-2-carboxylic acid (pKa ~1.07 ), and the 5-carboxylic acid regioisomer (pKa 1.23 ± 0.20 ). This intermediate acidity profile makes it an ideal substrate for methodology studies investigating chemoselective amidation, decarboxylative cross-coupling, and pH-dependent derivatization strategies, where the reaction outcome is sensitive to the carboxylic acid pKa.

Application

Selection Property

Validation Focus

Kinase-targeted library synthesis

Free carboxylic acid handle

Amide coupling efficiency and scope

Antifungal lead optimisation research

Reported QSAR scaffold ranking

Antifungal activity model endpoints

Anti-inflammatory research

Patent-claimed chemical space

In vivo inflammation model endpoints

Heterocyclic methodology studies

Intermediate acidity profile

pH-dependent derivatisation methods